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Compound of Interest

Compound Name: Hydroxythiohomosildenafil

Cat. No.: B1673985

Hydroxythiohomosildenafil: A Technical and
Analytical Overview

InChl Key: XZVSAQIQEGFWQS-UHFFFAOYSA-N

For Research Use Only. Not for human or veterinary use.

Introduction

Hydroxythiohomosildenafil is a structural analogue of sildenafil, the active pharmaceutical
ingredient in Viagra®. It has been identified as an undeclared ingredient in various herbal
dietary supplements marketed for sexual performance enhancement[1][2]. As an unapproved
substance, its pharmacological and toxicological properties have not been fully characterized,
posing potential health risks to consumers[3]. This technical guide provides an in-depth
overview of Hydroxythiohomosildenafil, including its presumed mechanism of action, inferred
synthesis, and analytical methodologies for its detection and quantification. This document is
intended for researchers, scientists, and drug development professionals.

Chemical and Physical Properties
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Property Value Reference
Molecular Formula C23H32N604S2 [4]
Molecular Weight 520.67 g/mol [4]

XZVSAQIQEGFWQS-
InChl Key [3]
UHFFFAOYSA-N

CAS Number 479073-82-0 [3][4]

Pharmacology and Mechanism of Action

As a sildenafil analogue, Hydroxythiohomosildenafil is presumed to act as a
phosphodiesterase type 5 (PDES) inhibitor[3]. PDES5 is a key enzyme in the nitric oxide
(NO)/cyclic guanosine monophosphate (cGMP) signaling pathway, which regulates smooth
muscle relaxation and vasodilation in the corpus cavernosum of the penis, essential for
erection[3][5][6][7]-

By inhibiting PDES, Hydroxythiohomosildenafil would lead to an accumulation of cGMP,
thereby enhancing and prolonging the pro-erectile effects of NO, which is released upon sexual
stimulation[3]. The structural modifications in Hydroxythiohomosildenafil compared to
sildenafil—specifically the replacement of a carbonyl oxygen with a sulfur atom (thionation) and
the substitution of the N-methyl group on the piperazine ring with an N-hydroxyethyl group—
are expected to influence its potency, selectivity, and pharmacokinetic profile[1][3]. However,
specific quantitative data on the bioactivity (e.g., IC50 value for PDES5 inhibition) of
Hydroxythiohomosildenafil are not publicly available. For comparison, sildenafil exhibits an
IC50 for PDES5 in the low nanomolar range[8].

Signaling Pathway

The following diagram illustrates the presumed mechanism of action of
Hydroxythiohomosildenafil as a PDES5 inhibitor.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
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scientists and researchers to drive progress in science

and industry.
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